1-Bromo-3-fluoro-5-prop-1-en-2-ylbenzene

• IUPAC Name: 1-bromo-3-fluoro-5-prop-1-en-2-ylbenzene
• InChI: InChI=1S/C9H8BrF/c1-6(2)7-3-8(10)5-9(11)4-7/h3-5H,1H2,2H3
• InChI Key: OEZSATDXKMBSLG-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1=CC(=CC(=C1)Br)F
• Molecular Formula: C9H8BrF
• Molecular Weight: 215.06 g/mol

Description

1-Bromo-3-fluoro-5-prop-1-en-2-ylbenzene is a high-purity organic building block with the CAS Number 2570190-17-7 and a molecular weight of 215.06 g/mol . Its molecular formula is C9H8BrF . This compound features a benzene ring substituted with bromo and fluoro groups at the meta-positions, along with an isopropenyl group, making it a versatile intermediate for chemical synthesis. While specific applications for this exact molecule are not extensively documented in the searched literature, its structure suggests high utility in medicinal chemistry and materials science. It can be used in cross-coupling reactions (such as Suzuki or Heck reactions) where the bromine atom acts as a handle for carbon-carbon bond formation . The electron-withdrawing nature of the fluorine atom can influence the electronics of the aromatic system and may be used to modulate the lipophilicity and metabolic stability of potential drug candidates. The isopropenyl group offers a site for further functionalization, including polymerization or oxidation to a carbonyl. Researchers value this compound for its potential in constructing more complex molecular architectures, particularly in the development of pharmaceuticals and functional materials. This product is intended for Research Use Only and is not intended for diagnostic or therapeutic uses.

Scientific Research Applications

Organic Synthesis

1-Bromo-3-fluoro-5-prop-1-en-2-ylbenzene serves as a versatile building block in organic synthesis. It can be utilized to construct more complex molecules through:

• Electrophilic Aromatic Substitution : The bromine atom can be substituted by nucleophiles, facilitating the formation of new carbon-carbon bonds.
• Cross-Coupling Reactions : This compound can participate in palladium-catalyzed cross-coupling reactions, which are essential for creating biaryl compounds and other complex structures.

Medicinal Chemistry

In the realm of drug discovery, 1-Bromo-3-fluoro-5-prop-1-en-2-ylbenzene has attracted attention for its potential biological activities:

• Anticancer Activity : Preliminary studies indicate that derivatives of this compound exhibit antiproliferative effects against various cancer cell lines. For instance, compounds related to it have shown significant activity against triple-negative breast cancer (TNBC) cell lines, inhibiting tubulin polymerization and leading to cell cycle arrest and apoptosis.
  Table 1: Antiproliferative Activity of Related Compounds

  Compound	Cell Line	IC (nM)
  Compound A	MDA-MB-231	23
  Compound B	MCF-7	3.9
  Compound C	MCF-7	10

Material Science

The compound can also be explored in material science for developing specialty chemicals and polymers. Its unique structure may impart specific properties that are beneficial in creating advanced materials with tailored functionalities.

Case Study 1: Antiproliferative Effects

A study published in Molecules investigated the antiproliferative activity of several derivatives of prop-1-en-2-ylbenzene, including 1-Bromo-3-fluoro-5-prop-1-en-2-ylbenzene. The study reported IC values ranging from 10 to 33 nM against TNBC cell lines, demonstrating its potential as a lead compound for further development in cancer therapeutics.

Case Study 2: Synthetic Utility

Research has demonstrated the utility of this compound in synthesizing complex organic molecules. For example, it has been successfully employed as a precursor in the synthesis of biologically active compounds, showcasing its versatility as a synthetic intermediate .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The compound’s structural analogs differ primarily in substituents at position 5, which significantly alter physical properties and reactivity. Key analogs include:

Compound Name	Substituent at Position 5	Molecular Weight (g/mol)	Density (g/cm³)	Refractive Index	CAS Number	Key References
1-Bromo-3-fluoro-5-prop-1-en-2-ylbenzene	Prop-1-en-2-yl	243.1 (est.)	N/A	N/A	N/A
1-Bromo-3-chloro-5-fluorobenzene	Chlorine	209.45	1.72	1.5470	33863-76-2
1-Bromo-3-cyclopropyl-5-fluorobenzene	Cyclopropyl	229.07	N/A	N/A	202865-83-6
1-Bromo-3-fluoro-5-methylbenzene	Methyl	203.03	N/A	N/A	167858-56-2
1-Bromo-3-fluoro-5-methoxybenzene	Methoxy	225.04	N/A	N/A	27407-11-0

Substituent Impact :

• Electron-Withdrawing Groups (Cl, F) : Increase stability and resistance to electrophilic substitution. Chlorine in 1-bromo-3-chloro-5-fluorobenzene enhances polarity (density = 1.72 g/cm³) .
• Electron-Donating Groups (Methoxy) : Reduce reactivity toward electrophiles but improve solubility in polar solvents .
• Allyl (Propenyl) Group : Introduces conjugation, enabling participation in Diels-Alder reactions or Suzuki-Miyaura couplings. This group distinguishes the target compound from methyl or cyclopropyl analogs .

Preparation Methods

Direct Electrophilic Bromination

Electrophilic bromination of pre-substituted benzene derivatives offers a straightforward route. For 1-bromo-3-fluoro-5-prop-1-en-2-ylbenzene, bromination of 3-fluoro-5-prop-1-en-2-ylbenzene could theoretically introduce bromine at the meta position relative to fluorine. However, the prop-1-en-2-yl group’s electronic effects may complicate regioselectivity.

In a protocol adapted from JP4896186B2, bromination of fluorobenzene derivatives using bromine in the presence of FeCl₃ or AlCl₃ at 10–50°C achieves meta-bromination with minimal ortho/para byproducts. For example, bromination of fluorobenzene with 1.0 equivalent of bromine and FeCl₃ at 10°C yielded 98.7% para-brominated product initially, but isomerization using xylene and AlCl₃ shifted the equilibrium to 60–65% meta-brominated product. Applying this to 3-fluoro-5-prop-1-en-2-ylbenzene would require optimizing reaction time (3–24 hours) and catalyst loading (0.01–0.1 equivalents of AlCl₃).

Key Parameters for Direct Bromination

Parameter	Optimal Range	Catalyst System	Yield (Reported)
Temperature	10–50°C	FeCl₃ or AlCl₃	70%
Reaction Time	3–24 hours	Xylene (isomerization)	99% GC purity
Bromine Equivalents	1.0–1.2	Halogenated Solvents	>95% selectivity

Transition Metal-Catalyzed Coupling Reactions

Suzuki-Miyaura Cross-Coupling

The Suzuki reaction enables the introduction of the prop-1-en-2-yl group post-bromination. For instance, 1-bromo-3-fluoro-5-iodobenzene could undergo coupling with prop-1-en-2-ylboronic acid in the presence of Pd(PPh₃)₄. This method, inspired by Ambeed’s synthesis of 3-fluoro-5-trifluoromethylphenylboronic acid, involves:

• Grignard Formation : Reacting 3-fluoro-5-bromophenylmagnesium bromide with trimethyl borate to generate the boronic acid.

• Coupling : Using Pd catalysts (e.g., Pd(PPh₃)₄) to couple the boronic acid with prop-1-en-2-yl triflate or bromide.

In Ambeed’s example, similar conditions yielded 57% of the coupled product using tetrakis(triphenylphosphine)palladium(0).

Suzuki Reaction Optimization

Component	Role	Conditions	Yield
Pd(PPh₃)₄	Catalyst	THF, 80°C	57%
Prop-1-en-2-ylboronic Acid	Coupling Partner	2–3 Equivalents	–
Base	Cs₂CO₃	Aqueous Workup	–

Diazotization and Sandmeyer Reaction

Diazotization of Aniline Precursors

Converting an amino group to bromine via diazotization is viable if the precursor 3-fluoro-5-prop-1-en-2-yl-aniline is accessible. Adapted from CA2191652A1, the process involves:

• Diazotization : Treating the aniline with NaNO₂ and HBr at <10°C to form the diazonium salt.

• Sandmeyer Reaction : Reacting the diazonium salt with CuBr/HBr under boiling conditions to replace the amino group with bromine.

In the synthesis of 1-bromo-3,5-difluorobenzene, this method achieved 83% yield. For the target compound, ensuring the prop-1-en-2-yl group’s stability under acidic conditions is critical.

Diazotization Parameters

Step	Conditions	Reagents	Outcome
Diazotization	<10°C, HBr/NaNO₂	48% HBr	Diazonium Salt
Sandmeyer Reaction	CuBr, HBr, 100°C	Steam Distillation	83% Yield

Multi-Step Synthesis via Intermediate Halogenation

Sequential Halogenation and Alkylation

A modular approach involves:

• Bromination : Synthesize 1-bromo-3-fluorobenzene via FeCl₃-catalyzed bromination.

• Friedel-Crafts Alkylation : Introduce the prop-1-en-2-yl group using AlCl₃ and propene. However, fluorobenzenes’ deactivated ring may necessitate harsher conditions or directing groups.

Alternatively, Heck Coupling could install the allylic group. For example, reacting 1-bromo-3-fluoro-5-iodobenzene with propene gas using Pd(OAc)₂ and a phosphine ligand.

Q & A

Basic: What synthetic strategies are recommended for preparing 1-bromo-3-fluoro-5-prop-1-en-2-ylbenzene, and how can reaction efficiency be optimized?

Answer:
The synthesis typically involves halogenation and functionalization of the benzene ring. A common approach is:

Electrophilic bromination/fluorination : Use directed metalation (e.g., LDA or Grignard reagents) to install bromine and fluorine at positions 1, 3, and 5 .

Prop-1-en-2-yl introduction : Employ Heck coupling or palladium-catalyzed cross-coupling to attach the propenyl group. Optimize catalyst loading (e.g., Pd(PPh₃)₄) and temperature (80–120°C) to minimize side reactions .
Key considerations : Monitor regioselectivity via in situ NMR and adjust solvent polarity (e.g., DMF vs. THF) to improve yields .

Advanced: How can discrepancies in NMR data for this compound be resolved, particularly regarding coupling constants in the propenyl group?

Answer:
Conflicting NMR signals often arise from dynamic conformational changes or solvent effects. To address this:

• Perform VT-NMR (variable-temperature NMR) to freeze rotamers and observe distinct coupling patterns .
• Compare experimental data with DFT-calculated coupling constants (e.g., using Gaussian or ORCA) to validate assignments .
• Cross-validate with X-ray crystallography (via SHELXL ) to confirm spatial arrangement.

Basic: What analytical techniques are critical for characterizing purity and structural integrity?

Answer:

• GC-MS/HPLC : Quantify purity (>95% threshold) and detect halogenated byproducts .
• FT-IR : Identify C-Br (~500–600 cm⁻¹) and C=C (1630–1680 cm⁻¹) stretches to confirm functional groups .
• Elemental analysis : Validate stoichiometry (C, H, Br, F) to ±0.3% tolerance .

Advanced: How can computational modeling predict reactivity patterns in cross-coupling reactions involving this compound?

Answer:

• Use DFT calculations (e.g., B3LYP/6-31G*) to map frontier molecular orbitals (HOMO/LUMO) and predict nucleophilic/electrophilic sites .
• Simulate transition states for Suzuki-Miyaura couplings to evaluate steric effects from the propenyl group .
• Validate predictions with kinetic isotope effects (KIEs) or Hammett plots .

Basic: What safety protocols are essential when handling hazardous intermediates during synthesis?

Answer:

• Ventilation : Use fume hoods for bromine/fluorine handling (R34/R36/37/38 hazards ).
• PPE : Wear nitrile gloves and face shields to prevent skin/eye contact.
• Waste disposal : Neutralize halogenated waste with NaHCO₃ before disposal .

Advanced: How does the electron-withdrawing effect of fluorine influence the reactivity of the benzene ring in nucleophilic aromatic substitution?

Answer:

• The meta-directing nature of fluorine enhances ring electrophilicity at positions 1 and 5, facilitating substitutions.
• Quantify via Hammett σₚ constants (σₚ = +0.06 for F) to predict activation barriers .
• Compare with kinetic studies under varying temperatures to isolate electronic vs. steric contributions .

Basic: What solvent systems are optimal for recrystallizing this compound to achieve high yields?

Answer:

• Binary mixtures : Use ethanol/water or hexane/DCM gradients to balance solubility and polarity .
• Monitor supersaturation via turbidity probes to control crystal growth.
• Avoid protic solvents if the propenyl group is prone to hydration .

Advanced: How can photostability studies inform storage conditions for light-sensitive derivatives?

Answer:

• Conduct UV-Vis accelerated degradation tests (λ = 254–365 nm) to measure half-life under light exposure .
• Use EPR spectroscopy to detect radical intermediates formed during photolysis.
• Recommend amber glass vials and antioxidant additives (e.g., BHT) for long-term storage .

Basic: What challenges arise in scaling up the synthesis from milligram to gram quantities?

Answer:

• Heat dissipation : Use jacketed reactors to manage exothermic halogenation steps .
• Catalyst recovery : Implement silica-immobilized Pd catalysts for easier separation .
• Purity control : Employ inline PAT (process analytical technology) for real-time monitoring .

Advanced: How can isotopic labeling (²H, ¹³C) aid in mechanistic studies of this compound’s reactivity?

Answer:

• ²H labeling : Track hydrogen migration in propenyl group rearrangements via MS/MS fragmentation .
• ¹³C NMR : Resolve ambiguous coupling pathways in cross-coupling reactions .
• Synthesize labeled analogs using deuterated solvents (e.g., D₂O/CDCl₃) and isotopically enriched reagents .